3-hydroxy-1-(2-methylbenzyl)-3-[2-oxo-2-(pyridin-4-yl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3-hydroxy-1-[(2-methylphenyl)methyl]-3-(2-oxo-2-pyridin-4-ylethyl)indol-2-one
• InChI: InChI=1S/C23H20N2O3/c1-16-6-2-3-7-18(16)15-25-20-9-5-4-8-19(20)23(28,22(25)27)14-21(26)17-10-12-24-13-11-17/h2-13,28H,14-15H2,1H3
• InChI Key: ZHVBCRJAEBLOOM-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=NC=C4)O

Description

3-hydroxy-1-(2-methylbenzyl)-3-[2-oxo-2-(pyridin-4-yl)ethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its synthesis, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 3-hydroxy-1-(2-methylbenzyl)-3-[2-oxo-2-(pyridin-4-yl)ethyl]-1,3-dihydro-2H-indol-2-one involves the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of PI3K/Akt and MAPK/ERK pathways, which are involved in cell proliferation, survival, and differentiation. It has also been found to induce apoptosis in cancer cells by activating caspase-3 and -9.
Biochemical and Physiological Effects:
3-hydroxy-1-(2-methylbenzyl)-3-[2-oxo-2-(pyridin-4-yl)ethyl]-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and viruses. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In vivo studies have shown that this compound has low toxicity and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-hydroxy-1-(2-methylbenzyl)-3-[2-oxo-2-(pyridin-4-yl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its low toxicity, high potency, and ability to modulate various signaling pathways. However, its limitations include its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 3-hydroxy-1-(2-methylbenzyl)-3-[2-oxo-2-(pyridin-4-yl)ethyl]-1,3-dihydro-2H-indol-2-one. These include the synthesis of analogs with improved pharmacological properties, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its applications in materials science. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its formulation for clinical use.

Synthesis Methods

The synthesis of 3-hydroxy-1-(2-methylbenzyl)-3-[2-oxo-2-(pyridin-4-yl)ethyl]-1,3-dihydro-2H-indol-2-one involves the reaction of 2-methylbenzylamine, pyridine-4-carboxaldehyde, and indoline-2,3-dione in the presence of acetic acid and ethanol. The reaction proceeds through a multistep process involving condensation, cyclization, and oxidation. The yield of the product can be improved by optimizing the reaction conditions such as temperature, time, and solvent.

Scientific Research Applications

3-hydroxy-1-(2-methylbenzyl)-3-[2-oxo-2-(pyridin-4-yl)ethyl]-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, this compound has been investigated for its anticancer, antiviral, and anti-inflammatory properties. In pharmacology, it has been studied for its ability to modulate various signaling pathways such as PI3K/Akt and MAPK/ERK. In materials science, it has been explored for its potential as a fluorescent probe and as a building block for the synthesis of novel materials.